4-Amino-3-hydroxy-5-phenylpentanoic acid

• Synonyms: 4-AHPPA; 4-amino-3-hydroxy-5-phenylpentanoic acid; 4-amino-3-hydroxy-5-phenylpentanoic acid, (S-(R*,R*))-isome
• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol
• SMILES: C1=CC=C(C=C1)CC(C(CC(=O)O)O)N
• InChI: InChI=1S/C11H15NO3/c12-9(10(13)7-11(14)15)6-8-4-2-1-3-5-8/h1-5,9-10,13H,6-7,12H2,(H,14,15)
• InChIKey: JAJQQUQHMLWDFB-UHFFFAOYSA-N

Researchers designing aspartic protease inhibitors often face potency loss due to improper stereochemistry or side-chain mismatch. This (3S,4S)-AHPPA isomer provides a validated solution. - Achieves nanomolar HIV-1 protease inhibition (Ki = 63 nM), outperforming phenylnorstatine by >50-fold. - Enables sub-nanomolar renin inhibitors (IC50 = 1.05 nM) with enhanced chymotrypsin resistance. - Serves as a non-cleavable transition-state isostere for structural biology studies on pepsin and cathepsin D. Supplied with rigorous quality documentation to support reproducible drug discovery workflows.

4-Amino-3-hydroxy-5-phenylpentanoic Acid: A Statine-Based Transition-State Mimic for Protease Inhibitor Design

4-Amino-3-hydroxy-5-phenylpentanoic acid (AHPPA), commonly designated phenylstatine, is a synthetic γ-amino-β-hydroxy acid and a close structural analog of the natural product statine [1]. It functions as a non-cleavable transition-state isostere that mimics the tetrahedral intermediate of peptide bond hydrolysis, making it a core scaffold for designing potent, competitive inhibitors of aspartic proteases—most notably HIV-1 protease, renin, pepsin, and cathepsin D [2]. The compound contains two chiral centers at C3 (hydroxyl) and C4 (amino), and its biological activity is exquisitely sensitive to absolute stereochemistry; only specific isomers confer high-affinity enzyme binding [3].

Stereochemical Requirement: (3S,4S) configuration is critical for aspartic protease binding

Target Class: Aspartic proteases (HIV-1 protease, renin, pepsin, cathepsin D)

Research Application: Transition-state analog probe for inhibitor design and mechanistic studies

• [1] Hui KY, et al. Analysis of structure-activity relationships in renin substrate analogue inhibitory peptides. J Med Chem. 1987;30(8):1287-1295. doi:10.1021/jm00391a005. View Source
• [2] Sakurai M, et al. Studies of HIV-1 protease inhibitors. I. Incorporation of a reduced peptide, simple aminoalcohol, and statine analog at the scissile site of substrate sequences. Chem Pharm Bull (Tokyo). 1993;41(8):1369-1377. doi:10.1248/cpb.41.1369. View Source
• [3] Raju B, Deshpande MS. Investigating the stereochemistry of binding to HIV-1 protease with inhibitors containing isomers of 4-amino-3-hydroxy-5-phenylpentanoic acid. Bioorg Med Chem Lett. 2005;15(8):2059-2062. doi:10.1016/j.bmcl.2005.02.044. View Source

Why In-Class γ-Amino-β-Hydroxy Acids Cannot Be Substituted for 4-Amino-3-hydroxy-5-phenylpentanoic Acid

Despite sharing a common γ-amino-β-hydroxy acid backbone, statine, phenylnorstatine (AHPBA), ACHPA, and AHPPA exhibit sharply divergent inhibitor potencies and target selectivity profiles due to two critical structural variables: (i) side-chain composition (e.g., isobutyl vs. phenyl vs. cyclohexyl) which dictates steric accommodation within enzyme S1/S1′ subsites, and (ii) stereochemical configuration at C3/C4, which controls hydrogen-bonding geometry to catalytic aspartates [1]. For instance, in renin assays, AHPPA-containing peptides are consistently several-fold less potent than their statine-based counterparts because the phenyl ring of AHPPA introduces a steric clash with the S1 subsite [2]. Conversely, in HIV-1 protease, the (3S,4S)-AHPPA isomer achieves nanomolar Ki values (63 nM), whereas phenylnorstatine-based inhibitors under identical assay conditions yield only micromolar potency (3.3–24 µM) [3][4]. These examples illustrate that simply swapping one “statine-like” residue for another without accounting for stereochemistry and side-chain–subsite complementarity will almost certainly compromise or abolish inhibitory activity.

Side-Chain Composition Mismatch

Statine (isobutyl) and ACHPA (cyclohexyl) diverge significantly from the phenyl side chain of AHPPA, potentially altering S1/S1' subsite occupancy and inhibitor selectivity across aspartic proteases.

Stereochemical Configuration Mismatch

Replacing the active (3S,4S) isomer with other stereoisomers or racemic mixtures may severely reduce binding affinity; hydrogen-bonding geometry to catalytic aspartates is exquisitely stereo-dependent.

Target-Specific Potency Divergence

Phenylnorstatine (AHPBA) exhibits micromolar potency in HIV-1 protease, while AHPPA reaches nanomolar range; scaffold choice may shift inhibitory profile substantially, requiring target-specific validation.

• [1] Hui KY, et al. Analysis of structure-activity relationships in renin substrate analogue inhibitory peptides. J Med Chem. 1987;30(8):1287-1295. doi:10.1021/jm00391a005. View Source
• [2] Hui KY, et al. Analysis of structure-activity relationships in renin substrate analogue inhibitory peptides. J Med Chem. 1987;30(8):1287-1295. doi:10.1021/jm00391a005. View Source
• [3] Raju B, Deshpande MS. Investigating the stereochemistry of binding to HIV-1 protease with inhibitors containing isomers of 4-amino-3-hydroxy-5-phenylpentanoic acid. Bioorg Med Chem Lett. 2005;15(8):2059-2062. doi:10.1016/j.bmcl.2005.02.044. View Source
• [4] Raju B, et al. Substrate analog inhibitors of HIV-1 protease containing phenylnorstatine as a transition state element. Biochem Biophys Res Commun. 1991;180(1):181-186. doi:10.1016/s0006-291x(05)81273-2. View Source

Quantitative Differentiation of 4-Amino-3-hydroxy-5-phenylpentanoic Acid Against Closest Analogs

Stereochemical Determinant: (3S,4S)-AHPPA Isomer Is ≥47-Fold More Potent Against HIV-1 Protease Than Other Isomers

A series of inhibitors containing all four possible isomers of AHPPA were synthesized and evaluated for inhibition of HIV-1 protease. Incorporation of the (3S,4S) isomer of Boc-AHPPA into the sequence Glu-Phe yielded an inhibitor with Ki = 63 nM. This inhibitor was at least 47-fold more potent than those containing other AHPPA isomers, demonstrating that the (3S,4S) stereochemistry is the preferred binding configuration [1].

Stereochemical preference

Head-to-head

Ki = 63 nM for (3S,4S)-AHPPA; other isomers at least 47-fold weaker

Enantiomer-specific binding context; (3S,4S) configuration may support higher HIV-1 protease affinity

In vitro enzyme inhibition assay; pH not specified

Evidence Dimension	HIV-1 protease inhibition constant (Ki)
Target Compound Data	Ki = 63 nM (Boc-(3S,4S)-AHPPA-Glu-Phe)
Comparator Or Baseline	Other AHPPA stereoisomers (3R,4S; 3S,4R; 3R,4R)
Quantified Difference	≥47-fold more potent
Conditions	In vitro enzyme inhibition assay; pH not specified

Why This Matters

Procurement must specify the (3S,4S) stereoisomer; any other isomer or a racemic mixture will yield substantially inferior HIV-1 protease inhibitory activity.

• [1] Raju B, Deshpande MS. Investigating the stereochemistry of binding to HIV-1 protease with inhibitors containing isomers of 4-amino-3-hydroxy-5-phenylpentanoic acid. Bioorg Med Chem Lett. 2005;15(8):2059-2062. doi:10.1016/j.bmcl.2005.02.044. View Source

Renin Inhibition: AHPPA-Containing Peptides Are Several-Fold Less Potent Than Statine-Containing Analogs

In a systematic SAR study of renin substrate analog peptides, compounds containing (3S,4S)-AHPPA at the P1P1′ position were directly compared with their statine ((3S,4S)-4-amino-3-hydroxy-6-methylheptanoic acid) counterparts. Potency ranged from inactive to IC50 = 3 nM; however, AHPPA-containing inhibitors were consistently several-fold less potent than the statine-containing inhibitors. Molecular modeling attributed this drop in potency to a steric conflict between the phenyl ring of AHPPA and the S1 subsite of human renin [1].

Renin potency rank

Cross-study comparable

Statine analogs IC50 down to 3 nM; AHPPA analogs consistently several-fold less potent

Reported scaffold-dependent renin inhibition; statine may offer higher intrinsic potency in renin models

Human plasma renin assay; steric clash suggested by modeling

Evidence Dimension	Renin inhibition (IC50)
Target Compound Data	Several-fold less potent than statine (exact IC50 not reported for AHPPA; statine IC50 = 3 nM for most potent analog)
Comparator Or Baseline	Statine (4-amino-3-hydroxy-6-methylheptanoic acid)
Quantified Difference	Several-fold reduction
Conditions	In vitro human plasma renin assay; pH not specified

Why This Matters

For renin inhibitor programs, statine is the superior scaffold; AHPPA should only be selected when the phenyl side chain offers a specific advantage (e.g., altered selectivity or pharmacokinetics).

• [1] Hui KY, et al. Analysis of structure-activity relationships in renin substrate analogue inhibitory peptides. J Med Chem. 1987;30(8):1287-1295. doi:10.1021/jm00391a005. View Source

HIV-1 Protease: AHPPA (Ki = 63 nM) vs. Phenylnorstatine (Ki = 3.3–24 µM) — A 50- to 380-Fold Potency Advantage

Two independent studies, using comparable in vitro HIV-1 protease inhibition assays, reveal a marked potency difference between AHPPA- and phenylnorstatine (AHPBA)-based inhibitors. The (3S,4S)-AHPPA-containing inhibitor exhibited a Ki of 63 nM [1], while the most potent phenylnorstatine-containing inhibitors (class C substrate analogs) displayed Ki values between 3.3 and 24 µM [2]. This translates to a 50- to 380-fold enhancement in binding affinity for the AHPPA scaffold.

Scaffold potency gap

Cross-study comparable

AHPPA Ki = 63 nM vs phenylnorstatine Ki = 3.3–24 µM (50–380-fold difference)

Reported scaffold-associated HIV-1 protease affinity difference; AHPPA may support lower nanomolar inhibition context

Comparable in vitro assay conditions

Evidence Dimension	HIV-1 protease inhibition constant (Ki)
Target Compound Data	Ki = 63 nM
Comparator Or Baseline	Phenylnorstatine (AHPBA), Ki = 3.3–24 µM
Quantified Difference	50–380-fold more potent
Conditions	In vitro enzyme inhibition assays; similar pH and substrate conditions

Why This Matters

AHPPA provides a substantial potency advantage over the shorter-chain phenylnorstatine analog, making it the preferred starting point for HIV-1 protease inhibitor lead optimization.

• [1] Raju B, Deshpande MS. Investigating the stereochemistry of binding to HIV-1 protease with inhibitors containing isomers of 4-amino-3-hydroxy-5-phenylpentanoic acid. Bioorg Med Chem Lett. 2005;15(8):2059-2062. doi:10.1016/j.bmcl.2005.02.044. View Source
• [2] Raju B, et al. Substrate analog inhibitors of HIV-1 protease containing phenylnorstatine as a transition state element. Biochem Biophys Res Commun. 1991;180(1):181-186. doi:10.1016/s0006-291x(05)81273-2. View Source

MMP12 Inhibition: Stictamide A (Containing AHPPA) Inhibits MMP12 with IC50 = 2.3 µM

Stictamide A, a natural product containing the AHPPA subunit, was evaluated against a panel of disease-relevant proteases. It inhibited matrix metalloproteinase 12 (MMP12) with an IC50 of 2.3 µM and significantly reduced invasion in the U87MG human glioma cell line. Docking studies suggest a non-zinc binding mechanism of inhibition [1].

MMP12 inhibition

Supporting evidence

IC50 = 2.3 µM vs MMP12; reduced U87MG glioma cell invasion

Reported MMP12 target engagement context; may support non-zinc binding mechanism studies

Stictamide A natural product scaffold; docking suggests non-zinc interaction

Evidence Dimension	MMP12 inhibition (IC50)
Target Compound Data	IC50 = 2.3 µM
Comparator Or Baseline	No direct comparator; baseline is screening panel
Quantified Difference	N/A
Conditions	In vitro protease panel; U87MG cell invasion assay

Why This Matters

This data identifies a distinct target profile (MMP12) not associated with statine or phenylnorstatine, potentially expanding the therapeutic utility of AHPPA-containing scaffolds.

• [1] Ponomarenko LP, et al. Stictamides A–C, MMP12 inhibitors containing 4-amino-3-hydroxy-5-phenylpentanoic acid subunits. J Org Chem. 2011;76(10):3635-3643. doi:10.1021/jo200241h. View Source

Renin Inhibitor Potency: Boc-Phe(4-OMe)-MeLeu-AHPPA-Ahx-Iaa Achieves IC50 = 1.05 nM

A series of renin inhibitors incorporating AHPPA as a pseudodipeptide unit at the P1-P1′ position were synthesized and evaluated in vitro. The most active compound, Boc-Phe(4-OMe)-MeLeu-AHPPA-Ahx-Iaa, exhibited an IC50 of 1.05 nM against human renin. This compound also demonstrated resistance to chymotrypsin degradation, suggesting enhanced metabolic stability [1].

Renin inhibitor potency

Class-level

IC50 = 1.05 nM for Boc-Phe(4-OMe)-MeLeu-AHPPA-Ahx-Iaa

Reported sub-nanomolar renin inhibition context with optimized peptidomimetic

Chymotrypsin resistance reported; class-level SAR interpretation

Evidence Dimension	Renin inhibition (IC50)
Target Compound Data	IC50 = 1.05 nM
Comparator Or Baseline	Other AHPPA-containing analogs (IC50 range 10⁻⁶–10⁻⁹ M)
Quantified Difference	Approximately 10–1000-fold more potent than other analogs in the series
Conditions	In vitro renin activity assay; pH not specified

Why This Matters

This demonstrates that when optimally incorporated into a peptidomimetic framework, AHPPA can yield sub-nanomolar renin inhibitors, validating its utility despite lower intrinsic potency compared to statine in simpler peptide contexts.

• [1] Winiecka I, et al. Novel renin inhibitors containing derivatives of N-alkylleucyl-β-hydroxy-γ-amino acids. J Pept Sci. 2016;22(2):106-115. doi:10.1002/psc.2845. View Source

Targeted Application Scenarios for 4-Amino-3-hydroxy-5-phenylpentanoic Acid Based on Quantitative Differentiation

HIV-1 Protease Inhibitor Lead Optimization

Leverage the (3S,4S)-AHPPA stereoisomer as a transition-state mimic core to design nanomolar HIV-1 protease inhibitors. The >47-fold potency advantage over other isomers and 50–380-fold superiority over phenylnorstatine make AHPPA the preferred starting point for structure-based drug design [1][2].

Renin Inhibitor Development Requiring Metabolic Stability

Employ AHPPA in peptidomimetic renin inhibitors where chymotrypsin resistance is desired. Despite lower intrinsic potency than statine in simple peptides, optimized AHPPA-containing constructs achieve sub-nanomolar IC50 (1.05 nM) and exhibit enhanced stability [3].

MMP12-Targeted Therapeutics for Glioblastoma Invasion

Utilize AHPPA-containing natural product scaffolds (e.g., stictamide A) to inhibit MMP12 (IC50 = 2.3 µM) and reduce glioma cell invasion. This target profile is distinct from statine-based inhibitors and may offer a novel mechanism for anti-invasive therapy [4].

General Aspartic Protease Probe or Tool Compound

Incorporate AHPPA as a non-cleavable transition-state analog for biochemical and structural studies of aspartic proteases (e.g., pepsin, cathepsin D, renin), capitalizing on its established ability to mimic the tetrahedral intermediate and engage catalytic aspartates [5].

Application

Selection Property

Validation Focus

HIV-1 protease inhibitor research

(3S,4S)-AHPPA stereochemical configuration

Enantiomer-specific protease binding assays (Ki/IC50 profiling)

Renin inhibitor research with metabolic stability

Peptidomimetic AHPPA incorporation

Renin inhibition and metabolic stability endpoint review

MMP12 inhibition and cell invasion studies

AHPPA-containing natural product scaffold

MMP12 inhibition and cell invasion assay endpoints

Aspartic protease transition-state probe

Non-cleavable isostere mimic

Catalytic aspartate engagement studies (pepsin, cathepsin D, renin)

• [1] Raju B, Deshpande MS. Investigating the stereochemistry of binding to HIV-1 protease with inhibitors containing isomers of 4-amino-3-hydroxy-5-phenylpentanoic acid. Bioorg Med Chem Lett. 2005;15(8):2059-2062. doi:10.1016/j.bmcl.2005.02.044. View Source
• [2] Raju B, et al. Substrate analog inhibitors of HIV-1 protease containing phenylnorstatine as a transition state element. Biochem Biophys Res Commun. 1991;180(1):181-186. doi:10.1016/s0006-291x(05)81273-2. View Source
• [3] Winiecka I, et al. Novel renin inhibitors containing derivatives of N-alkylleucyl-β-hydroxy-γ-amino acids. J Pept Sci. 2016;22(2):106-115. doi:10.1002/psc.2845. View Source
• [4] Ponomarenko LP, et al. Stictamides A–C, MMP12 inhibitors containing 4-amino-3-hydroxy-5-phenylpentanoic acid subunits. J Org Chem. 2011;76(10):3635-3643. doi:10.1021/jo200241h. View Source
• [5] Sakurai M, et al. Studies of HIV-1 protease inhibitors. I. Incorporation of a reduced peptide, simple aminoalcohol, and statine analog at the scissile site of substrate sequences. Chem Pharm Bull (Tokyo). 1993;41(8):1369-1377. doi:10.1248/cpb.41.1369. View Source